Cas no 2229279-03-0 (tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate
• CAS No: 2229279-03-0
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5807897
• PubChem ID: 165657277
• Update Time: 2025-10-29

tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate
• EN300-1876334
• 2229279-03-0

• Inchi： 1S/C14H26N2O3/c1-5-14(9-18-10-14)11-8-16(7-6-15-11)12(17)19-13(2,3)4/h11,15H,5-10H2,1-4H3
• InChI Key： HKXNIQQVLHLPLY-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate (CAS No. 2229279-03-0)

Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate, with the CAS number 2229279-03-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic drugs. The unique structural features of this molecule, particularly the presence of a piperazine ring and an ethyloxetane moiety, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>piperazine moiety is a well-known pharmacophore in drug design, frequently incorporated into molecules due to its ability to interact with biological targets such as enzymes and receptors. In particular, piperazine derivatives have been widely studied for their roles in central nervous system (CNS) drugs, antihistamines, and anti-inflammatory agents. The incorporation of the tert-butyl group into the piperazine ring enhances the lipophilicity of the molecule, which can improve its absorption and bioavailability upon administration.

The< strong>ethyloxetan-3-yl group is another key feature of this compound that contributes to its unique chemical properties. Oxetane rings are known for their strained three-membered structure, which can lead to high reactivity and flexibility in molecular frameworks. This characteristic makes ethyloxetane derivatives valuable in drug discovery, as they can serve as templates for generating novel compounds with enhanced binding affinity and selectivity. The presence of this moiety in Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate suggests potential applications in designing molecules that can interact with biological targets in a highly specific manner.

Recent research has highlighted the importance of< strong>piperazine derivatives in the development of new therapeutic agents. Studies have shown that modifications to the piperazine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs. For instance, the introduction of bulky substituents like the tert-butyl group can enhance metabolic stability and reduce unwanted side effects. This has led to increased interest in exploring piperazine-based compounds for various therapeutic applications.

In addition to its structural significance, Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate has shown promise in preclinical studies as a potential lead compound for drug development. Its unique combination of pharmacophoric elements makes it a versatile scaffold for generating novel bioactive molecules. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The ability to modify this compound further allows for fine-tuning its properties to meet specific therapeutic requirements.

The< strong>ethyloxetan-3-yl group also plays a crucial role in determining the reactivity and functionalization possibilities of this molecule. Oxetane-based compounds are known for their ability to undergo ring-opening reactions under various conditions, which can be exploited to introduce additional functional groups or linkages. This flexibility makes Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate a valuable building block for constructing more complex molecular architectures.

Advances in synthetic chemistry have enabled more efficient and scalable production methods for compounds like Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate. These improvements have made it possible to explore its potential applications more thoroughly without significant limitations in supply or cost. As a result, there has been growing interest from both academic researchers and pharmaceutical companies looking to develop new drugs based on innovative molecular structures.

The combination of the< strong>piperazine and< strong>ethyloxetan-3-yl moieties offers several advantages for drug design. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them attractive candidates for treating neurological disorders such as depression, anxiety, and epilepsy. The ethyloxetane group adds an additional layer of complexity that can enhance binding interactions with biological targets, potentially leading to more effective therapeutic outcomes.

In conclusion, Tert-butyl 3-(3-ethyloxetan-3-yl)piperazine-1-carboxylate (CAS No. 2229279-03-0) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the piperazine ring and ethyloxetane moiety, make it a versatile scaffold for generating novel bioactive agents. Recent advancements in synthetic chemistry and medicinal chemistry have further highlighted its importance as a lead compound for developing new therapeutic drugs.